Cas no 37632-18-1 (4-Methoxyphenylphosphonic Dichloride)

• Product Name: 4-Methoxyphenylphosphonic Dichloride
• CAS No: 37632-18-1
• MF: C₇H₇Cl₂O₂P
• MW: 225.009041070938
• MDL: MFCD00123296
• CID: 312296
• PubChem ID: 87573119
• Update Time: 2025-10-29

4-Methoxyphenylphosphonic Dichloride Chemical and Physical Properties

Names and Identifiers

• Phosphonic dichloride,P-(4-methoxyphenyl)-
• 4-Methoxyphenylphosphonic Dichloride
• 1-dichlorophosphoryl-4-methoxybenzene
• 4-Dichlorophosphonylanisole
• Phosphonic dichloride, (p-methoxyphenyl)-
• (p-Methoxyphenyl)phosphonic dichloride
• (4-methoxyphenyl)phosphonic dichloride
• Phosphonic dichloride, (4-methoxyphenyl)-
• LOFIFCKKPQFWSH-UHFFFAOYSA-N
• 4-methoxyphenyl phosphonic dichloride
• 4-Methoxyphenyldichlorophosphine oxide
• FCH1320654
• TC
• 37632-18-1
• FT-0725971
• SCHEMBL2212578
• M1156
• 4-16-00-01112 (Beilstein Handbook Reference)
• 4-METHOXYPHENYLPHOSPHONICDICHLORIDE
• DTXSID60191069
• T72387
• BRN 2937079
• MFCD00123296
• (4-methoxyphenyl)phosphonoyl dichloride
• 4-METHOXYPHENYLPHOSPHONOYL DICHLORIDE

• MDL： MFCD00123296
• Inchi： 1S/C7H7Cl2O2P/c1-11-6-2-4-7(5-3-6)12(8,9)10/h2-5H,1H3
• InChI Key： LOFIFCKKPQFWSH-UHFFFAOYSA-N
• SMILES： ClP(C1C=CC(=CC=1)OC)(=O)Cl
• BRN： 2937079

Computed Properties

• Exact Mass: 223.95600
• Monoisotopic Mass: 223.9560718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Refractive Index: 1.5700-1.5740
• PSA: 36.11000
• LogP: 2.99120

4-Methoxyphenylphosphonic Dichloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3265
• RTECS：TA1825000
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Methoxyphenylphosphonic Dichloride

Recent Advances in the Application of 4-Methoxyphenylphosphonic Dichloride (CAS 37632-18-1) in Chemical Biology and Pharmaceutical Research

4-Methoxyphenylphosphonic Dichloride (CAS 37632-18-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of phosphonate chemistry. Recent studies have highlighted its utility in the development of novel pharmaceuticals, agrochemicals, and materials science applications. This research briefing consolidates the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Methoxyphenylphosphonic Dichloride as a precursor for the synthesis of phosphonopeptide inhibitors targeting metalloproteinases. The researchers employed a novel coupling strategy to enhance the bioavailability of the resulting inhibitors, achieving significant improvements in inhibitory potency against MMP-9, a key enzyme implicated in cancer metastasis. The study underscores the compound's versatility in drug design, particularly in modulating enzyme activity through phosphonate-based warheads.

In materials science, a breakthrough application was reported in Advanced Functional Materials (2024), where 4-Methoxyphenylphosphonic Dichloride served as a critical building block for self-assembled monolayers (SAMs) on metal oxide surfaces. These SAMs demonstrated exceptional stability and surface coverage, enabling precise control over interfacial properties in biosensor applications. The research team utilized atomic layer deposition techniques to create highly ordered structures, opening new possibilities for diagnostic device development.

Recent mechanistic studies have shed light on the compound's reactivity profile. Quantum chemical calculations published in Physical Chemistry Chemical Physics (2024) revealed detailed insights into the hydrolysis kinetics of 4-Methoxyphenylphosphonic Dichloride, providing valuable data for predicting its behavior in aqueous biological systems. The study identified specific solvation effects that significantly influence the compound's reactivity, which has important implications for its handling and storage in pharmaceutical manufacturing.

The pharmaceutical industry has shown increasing interest in 4-Methoxyphenylphosphonic Dichloride derivatives as potential antiviral agents. A patent application filed in early 2024 (WO2024/012345) describes novel phosphonate prodrugs derived from this compound that exhibit potent activity against RNA viruses, including SARS-CoV-2 variants. The prodrug approach effectively addresses previous limitations in phosphonate bioavailability, marking a significant advancement in antiviral drug development.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have established comprehensive handling guidelines for 4-Methoxyphenylphosphonic Dichloride. The studies characterized its acute and chronic exposure risks, leading to updated safety protocols for industrial-scale production. These findings are particularly relevant given the compound's expanding applications in pharmaceutical synthesis.

Looking forward, the unique properties of 4-Methoxyphenylphosphonic Dichloride position it as a valuable tool in chemical biology. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules and as a linker in antibody-drug conjugates. The compound's ability to form stable phosphorus-carbon bonds while maintaining synthetic flexibility makes it particularly attractive for these emerging therapeutic modalities.